2-oxo-1,2-diphenylethyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate

• IUPAC Name: (2-oxo-1,2-diphenylethyl) 2-(4-chloro-2-oxo-1,3-benzothiazol-3-yl)acetate
• InChI: InChI=1S/C23H16ClNO4S/c24-17-12-7-13-18-20(17)25(23(28)30-18)14-19(26)29-22(16-10-5-2-6-11-16)21(27)15-8-3-1-4-9-15/h1-13,22H,14H2
• InChI Key: NCQUUCIFPSPXIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)C2=CC=CC=C2)OC(=O)CN3C4=C(C=CC=C4Cl)SC3=O
• Molecular Formula: C23H16ClNO4S
• Molecular Weight: 437.9 g/mol

Description

2-oxo-1,2-diphenylethyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-oxo-1,2-diphenylethyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate is not fully understood. However, it has been suggested that it interacts with metal ions through coordination bonds, leading to changes in its fluorescence properties.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, it has been reported to be non-toxic and non-cytotoxic in vitro, making it a promising candidate for biological applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-oxo-1,2-diphenylethyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate is its high purity and stability, which makes it suitable for use in lab experiments. However, its limited solubility in common organic solvents can be a limitation for some applications.

Future Directions

There are several potential future directions for the study of 2-oxo-1,2-diphenylethyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate. One area of interest is in the development of new fluorescent probes for metal ion detection. Additionally, further investigation is needed to fully understand the mechanism of action and potential biological applications of this compound. Finally, there is potential for the use of this compound in the development of new materials for organic electronics.

Scientific Research Applications

2-oxo-1,2-diphenylethyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has been investigated for its potential applications in various fields of research. One of the most promising applications is in the field of organic electronics, where it has been used as a hole-transporting material in organic light-emitting diodes (OLEDs). Additionally, it has also been studied for its potential use as a fluorescent probe for detecting metal ions.